Cas no 75737-41-6 (9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-)

9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]- structure
75737-41-6 structure
Product Name:9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-
CAS No:75737-41-6
MF:C13H13N5O
MW:255.275221586227
CID:577682
PubChem ID:756722
Update Time:2025-04-19

9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-[(2-methoxyphenyl)methyl]-
    • N-[(2-methoxyphenyl)methyl]-7H-purin-6-amine
    • ORTHO-METHOXYTOPOLIN
    • 6-(2-methoxybenzylamino)purine
    • 6-o-methoxybenzylaminopurine
    • AC1LFNT9
    • AC1Q4EFY
    • IFLab1_002369
    • N-(2-methoxybenzyl)-9H-purin-6-amine
    • STOCK1N-68781
    • SureCN1442841
    • SureCN1442843
    • AKOS002203767
    • AB00431215-06
    • SCHEMBL1442841
    • HMS1418L15
    • BDBM38489
    • NCGC00168504-01
    • Z372969502
    • SMR000017655
    • F0578-0207
    • CHEMBL1528816
    • 75737-41-6
    • NSC-145032
    • NCGC00168504-02
    • MLS000101257
    • SR-01000007371-1
    • 6-(2-methoxyphenyl)methylamino-9h-purine
    • o-anisyl(7H-purin-6-yl)amine
    • NSC145032
    • NCGC00081912-02
    • SR-01000007371
    • DTXSID10353877
    • AKOS008968412
    • SCHEMBL17933796
    • NCGC00081912-03
    • EU-0055713
    • cid_756722
    • o-Methoxytopolin
    • Inchi: 1S/C13H13N5O/c1-19-10-5-3-2-4-9(10)6-14-12-11-13(16-7-15-11)18-8-17-12/h2-5,7-8H,6H2,1H3,(H2,14,15,16,17,18)
    • InChI Key: STWJKIOLMNHFIK-UHFFFAOYSA-N
    • SMILES: C1N=C(NCC2C=CC=CC=2OC)C2N=CNC=2N=1

Computed Properties

  • Exact Mass: 255.11219
  • Monoisotopic Mass: 255.11201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7
  • XLogP3: 0.0860000000000001

Experimental Properties

  • Density: 1.37
  • Boiling Point: 412.5°Cat760mmHg
  • Flash Point: 203.3°C
  • Refractive Index: 1.694
  • PSA: 75.72
  • LogP: 2.04660
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